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CAS No.: 13826-88-5

Cat. No.: S1507008

FTIR Characterization of Zinc Fluoroborate

The table below summarizes the key information from a study that synthesized zinc fluoroborate and

confirmed its structure using FTIR among other techniques [1].

Aspect Characterization Details

Synthesis Method Wet method using fluoroboric acid (HBF4) and zinc oxide (ZnO) as reactants
[1].

Optimal Reaction Reactant ratio (nZnO/nHBF4) of 1:3, temperature of 90 °C, reaction period of

Conditions 90 minutes [1].

Product Yield & Maximum yield of 97% with a purity of 98% [1].

Purity

FTIR Role Used for product characterization, confirming the chemical structure [1].

Key Application Demonstrated as a highly effective flame retardant for cotton fabrics,

increasing Limiting Oxygen Index (LOI) from 16 to over 55 [1].
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Experimental Protocol for Synthesis and
Characterization

For researchers aiming to replicate or build upon this work, the following workflow and detailed procedures

can serve as a guide. The diagram below outlines the key stages of the synthesis and characterization

Start Synthesis

Reactants: HBF4 and ZnO
Molar Ratio: 1:3 (ZnO:HBF4)

l

Reaction Conditions:
Temperature: 90 °C
Time: 90 min
pH: Alkaline (>12)

l

Post-Processing:
Centrifugation
Washing (Water/Ethanol)
Drying (80 °C)
Annealing (500 °C)

l

Product: Zinc Fluoroborate
Powder

Characterization:
FT-IR Spectroscopy

l

Application Testing:
Flame Retardancy (LOI Test)

process.
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Synthesis via Wet Method [1]

¢ Reaction Setup: In a suitable reaction vessel, mix fluoroboric acid (HBF4) and zinc oxide (ZnO) in a
molar ratio of 3:1 (HBF4:ZnO).
¢ Process Conditions:
o Maintain the reaction temperature at 90 °C.
o Stir the mixture continuously for a reaction period of 90 minutes.
o The reaction is carried out in an alkaline medium (pH > 12).
e Product Recovery:
Collect the precipitated product by centrifugation.
Wash the precipitate thoroughly with distilled water and ethanol until the washings are neutral.
Dry the final product at 80 °C to obtain a powder.

[¢]

[¢]

[e]

o

For enhanced crystallinity, the powder can be annealed at 500 °C.

FTIR Characterization Protocol [2] [3]

¢ Sample Preparation: For solid powders like zinc fluoroborate, the Attenuated Total Reflectance
(ATR) technique is most suitable. Place a small amount of the finely ground powder directly onto the
crystal of the ATR accessory and clamp it firmly to ensure good contact [2].
¢ Instrument Settings:
o Spectral Range: Typically 4000-400 cm~* for mid-IR analysis, which covers the fingerprint
region for inorganic and organic functional groups [3].
o Resolution: Set to 4 cm~ for detailed peaks.
o Scans: Co-add 32 scans to improve the signal-to-noise ratio [2].
e Data Collection:
o First, collect a background spectrum (without the sample) to correct for atmospheric
interference.
o Then, collect the sample spectrum. The instrument software will automatically subtract the
background to generate the final FTIR spectrum [2].
e Spectral Interpretation: Analyze the resulting spectrum for characteristic absorption bands. While
the specific peaks for zinc fluoroborate are not detailed in the search results, FTIR is sensitive to B-
F and Zn-O bond vibrations, which would be the key focus for confirming the compound's structure [1]

3].
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Research Applications and Future Directions

The demonstrated efficacy of zinc fluoroborate as a flame retardant opens avenues for further research [1].

e Performance Verification: You can adopt the Limiting Oxygen Index (LOI) test and high-
temperature durability tests to validate the flame-retardant properties of your synthesized material
on various fabrics [1].

¢ Material Formulation: Explore its use in polymer composites, coatings, and other material systems
requiring flame resistance.

¢ Alternative Applications: Investigate other potential uses for zinc fluoroborate, such as catalysts in
organic synthesis or as a source of zinc and boron in micronutrient fertilizers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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